TNKS/USP25-IN-C44
Overview
Description
TNKS/USP25-IN-C44 is a selective inhibitor of TNKS-USP25 interaction, effectively reducing prostate cancer cell proliferation and tumor growth.
Scientific Research Applications
Cancer Therapy: Inhibition in Prostate Cancer
- TNKS (tankyrase) plays a crucial role in Wnt signal transduction and is a novel molecular target for Wnt-pathway dependent cancers. A study by Cheng et al. (2019) demonstrated that a small molecule, C44, disrupts the interaction between TNKS and USP25, leading to reduced proliferation of prostate cancer cells both in vitro and in vivo. This indicates the potential of TNKS/USP25-IN-C44 as a new drug for treating Wnt-pathway dependent prostate cancer (Cheng et al., 2019).
Regulation of Cellular Processes: Role in Glioma Progression
- In another study, Tang et al. (2022) found that USP25 positively regulates glioma cell invasion, migration, and proliferation by modulating Wnt/β-catenin through the deubiquitination of TNKS1. This suggests that TNKS/USP25-IN-C44 could influence glioma progression (Tang et al., 2022).
Discovery of Potent and Selective Inhibitors
- Research by Bregman et al. (2013) on novel tankyrase inhibitors, including TNKS/USP25-IN-C44, revealed their potential as effective cancer therapeutics due to their role in reducing β-catenin-mediated transcription and inhibiting tumorigenesis (Bregman et al., 2013).
Tankyrase Inhibition Impacting Telomere Length and Wnt/β-Catenin Signaling
- A study by Kulak et al. (2015) found that tankyrase inhibition induces DNA damage at telomeres and telomeric shortening in cultured cells, independently impacting Wnt/β-catenin signaling. This highlights the complex effects of tankyrase inhibition on cellular mechanisms, relevant to cancer therapy and regenerative medicine (Kulak et al., 2015).
Potential in Anticancer Drug Development
- Nathubhai et al. (2013) designed a set of 2-arylquinazolin-4-ones as potent and selective TNKS inhibitors, indicating a potential path for developing anticancer drugs (Nathubhai et al., 2013).
properties
Product Name |
TNKS/USP25-IN-C44 |
|---|---|
Molecular Formula |
C17H19FN2O3S |
Molecular Weight |
350.41 |
IUPAC Name |
2-(2-(4-Ethyl-2-fluorophenoxy)acetamido)-4,5-dimethylthiophene-3-carboxamide |
InChI |
InChI=1S/C17H19FN2O3S/c1-4-11-5-6-13(12(18)7-11)23-8-14(21)20-17-15(16(19)22)9(2)10(3)24-17/h5-7H,4,8H2,1-3H3,(H2,19,22)(H,20,21) |
InChI Key |
XXWLRCVYHPVERM-UHFFFAOYSA-N |
SMILES |
O=C(C1=C(NC(COC2=CC=C(CC)C=C2F)=O)SC(C)=C1C)N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
C44; TNKS/USP25-IN-C44; TNKS/USP25 IN-C44; TNKS/USP25-IN C44 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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